2H-Pyran, 2-((10-chlorodecyl)oxy)tetrahydro-

• CAS No.: 71317-71-0
• Molecular Formula: C15H29ClO2
• Molecular Weight: 276.84 g/mol
• IUPAC Name: 2-(10-chlorodecoxy)oxane
• InChI: InChI=1S/C15H29ClO2/c16-12-8-5-3-1-2-4-6-9-13-17-15-11-7-10-14-18-15/h15H,1-14H2
• InChI Key: KXRIMFNWSQWCPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCCCCCCCCCCl

Description

2H-Pyran, 2-((10-chlorodecyl)oxy)tetrahydro- is a useful research compound. Its molecular formula is C15H29ClO2 and its molecular weight is 276.84 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-Pyran, 2-((10-chlorodecyl)oxy)tetrahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-Pyran, 2-((10-chlorodecyl)oxy)tetrahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The compounds in the composition are available commercially or can be prepared synthetically in accordance with the procedure described by S. Voerman in Agric. Ecosystems Environ. 21 31-41 (1988). The synthesis of I is shown in FIG. 1. In brief, 1,10-decanediol (III) is reacted with concentrated hydrochloric acid. Continuous extraction of the reaction mixture with petroleum ether (b.p. 100°-140° C.) gives 10-chlorodecan-1-ol (IV) free of dichloride. IV is reacted with an equimolar quantity of dihydropyran, catalysed by 1 drop of concentrated hydrochloric acid to produce 1-chloro-10-[(tetrahydro-2H-pyran-2-yl)oxy]decane (V). Butyne gas is bubbled into a solution of n-butyl lithium under nitrogen and then V is added dropwise to produce 14-[(tetrahydro-2H-pyran-2-yl)oxy]-3-tetradecyne (VI). VI is hydrogenated with a P2-nickel catalyst (H. C. Brown and V. K. Ahiya, J. Chem. Soc. Chem. Comm., pp. 553-554 (1973)) to produce the Z olefin, 14-[(tetrahydro-2H-pyran-2-yl)oxy]-(Z)-3-tetradecene (VII), with less than 1% of the E isomer. The pheromone component, I, is generated by heating VII for 15 minutes in methanol containing a few drops of hydrochloric acid. II is prepared according to the scheme shown in FIG. 2. The conversions of 1,8-octanediol (VIII) to (Z)-9-dodecen-1-ol (XIII) is carried out the same as III to I except that VIII is substituted for III. XIII is converted to the pheromone component, II, by reaction with acetic anhydride in pyridine.